Cas no 61686-25-7 (POLY-DL-LYSINE HYDROBROMIDE)

Poly-DL-lysine hydrobromide is a synthetic polypeptide derived from the polymerization of DL-lysine, modified with hydrobromic acid. It is widely used as a coating agent to enhance cell adhesion in cell culture applications, particularly for difficult-to-attach cell types. The compound’s cationic nature promotes electrostatic interactions with negatively charged surfaces, improving substrate binding. Its water solubility and stability under physiological conditions make it suitable for in vitro studies. Poly-DL-lysine hydrobromide is also employed in microscopy to prepare slides for tissue sections. The DL-lysine configuration ensures broad compatibility, while the hydrobromide form enhances solubility and handling. This reagent is valued for its consistency and reliability in biomedical research.
POLY-DL-LYSINE HYDROBROMIDE structure
POLY-DL-LYSINE HYDROBROMIDE structure
Product Name:POLY-DL-LYSINE HYDROBROMIDE
CAS No:61686-25-7
MF:C6H15BrN2O2
MW:227.099500894547
MDL:MFCD00166471
CID:954904
Update Time:2025-10-31

POLY-DL-LYSINE HYDROBROMIDE Chemical and Physical Properties

Names and Identifiers

    • poly-dl-lysine hydrobromide
    • POLY-DL-LYSINE HYDROBROMIDE MOL WT*1000- 4000
    • POLY-DL-LYSINE HYDROBROMIDE MOL WT 25,000 - 40,000
    • POLY-DL-LYSINE HYDROBROMIDE MOL. WT. >40,000
    • POLY-DL-LYSINE HYDROBROMIDE*MOL WT 4000-15000
    • Poly-D,L-Lys HBr MW=6.3KDa
    • Poly-D,L-Lys HBr MW=21KDa
    • Poly-D,L-Lys HBr MW=84KDa
    • Poly-D,L-Lys HBr MW=52KDa
    • POLY-DL-LYSINE HYDROBROMIDE
    • MDL: MFCD00166471
    • Inchi: 1S/C6H14N2O2.BrH/c7-4-2-1-3-5(8)6(9)10;/h5H,1-4,7-8H2,(H,9,10);1H
    • InChI Key: MEXAGTSTSPYCEP-UHFFFAOYSA-N
    • SMILES: C(N)(C(=O)O)CCCCN.Br

Experimental Properties

  • Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.

POLY-DL-LYSINE HYDROBROMIDE Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Storage Condition:−20°C

POLY-DL-LYSINE HYDROBROMIDE Pricemore >>

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Additional information on POLY-DL-LYSINE HYDROBROMIDE

POLY-DL-LYSINE HYDROBROMIDE: A Comprehensive Overview

POLY-DL-LYSINE HYDROBROMIDE, also known by its CAS number 61686-25-7, is a polyamino acid compound that has garnered significant attention in various scientific and industrial applications. This compound is derived from the polymerization of DL-lysine, a naturally occurring amino acid, and is available in its hydrobromide salt form. The unique properties of POLY-DL-LYSINE HYDROBROMIDE make it a valuable material in fields such as biotechnology, pharmaceuticals, and materials science.

The structure of POLY-DL-LYSINE HYDROBROMIDE is characterized by a repeating backbone of lysine residues, which contributes to its amphiphilic nature. This amphiphilicity allows the compound to interact with both hydrophilic and hydrophobic environments, making it highly versatile. Recent studies have highlighted its potential as a biocompatible polymer for drug delivery systems. For instance, researchers have explored its ability to encapsulate hydrophobic drugs, enhancing their solubility and bioavailability.

One of the most promising applications of POLY-DL-LYSINE HYDROBROMIDE is in the field of bioengineering. Its biocompatibility and ability to promote cell adhesion have made it a popular choice for tissue engineering scaffolds. A 2023 study published in Nature Biotechnology demonstrated that POLY-DL-LYSINE HYDROBROMIDE-based scaffolds could significantly improve the proliferation and differentiation of stem cells, paving the way for innovative regenerative therapies.

In addition to its biomedical applications, POLY-DL-LYSINE HYDROBROMIDE has found utility in the food industry as a natural food additive. Its ability to act as an emulsifier and stabilizer has led to its incorporation into various food products, enhancing their texture and shelf life. Recent advancements in food science have focused on optimizing the use of POLY-DL-LYSINE HYDROBROMIDE to meet increasing consumer demand for clean-label products.

The synthesis of POLY-DL-LYSINE HYDROBROMIDE involves a multi-step process that includes polymerization and subsequent salt formation. Researchers have recently developed more efficient synthesis methods that reduce production costs while maintaining the quality of the final product. These innovations are expected to drive the commercialization of POLY-DL-LYSINE HYDROBROMIDE in various industries.

Another area where POLY-DL-LYSINE HYDROBROMIDE has shown potential is in environmental science. Its ability to bind heavy metals makes it a candidate for water purification applications. A 2023 study conducted at Stanford University demonstrated that POLY-DL-LYSINE HYDROBROMIDE could effectively remove lead ions from contaminated water, offering a sustainable solution to water pollution challenges.

In conclusion, POLY-DL-LYSINE HYDROBROMIDE (CAS No: 61686-25-7) is a multifaceted compound with applications spanning across diverse fields. Its unique properties, combined with recent advancements in synthesis and application techniques, position it as a key material for future innovations. As research continues to uncover new possibilities for this compound, its role in addressing global challenges in health, food, and environment is likely to expand further.

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